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Compound of Interest

Compound Name: Dihydrofarnesol

Cat. No.: B1232375

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of two closely related
sesquiterpenoid alcohols: dihydrofarnesol and farnesol. While farnesol has been extensively
studied for its diverse biological effects, data on dihydrofarnesol is less abundant. This
document aims to synthesize the available experimental data to offer a comparative overview
of their antimicrobial, antifungal, insecticidal, and anticancer properties, alongside insights into
their mechanisms of action.

Quantitative Data Summary

The following tables summarize the available quantitative data for the biological activities of
farnesol and dihydrofarnesol. It is important to note that direct comparative studies are
limited, and the data presented is compiled from various sources, which may involve different
experimental conditions.

Table 1: Antimicrobial and Antifungal Activity (Minimum Inhibitory Concentration - MIC)
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insecticidal activity of
Dihydrofarnesol is not
readily available in the

reviewed literature.

Compound Organism MIC (pg/mL) Reference
Staphylococcus

Farnesol 2048 [1]
aureus

Farnesol Candida albicans 4.68 - 150 pM [2]

Farnesol Candida parapsilosis 4.68 - 150 uM [2]

Farnesol Candida tropicalis 4.68 - 150 uM [2]

_ _ _ Exhibits antimicrobial
Dihydrofarnesol Various microbes o [3]
activity

Data for direct MIC

comparison of

Dihydrofarnesol

against the same

strains is limited in the

reviewed literature.

Table 2: Insecticidal Activity (Lethal Concentration 50 - LC50)

Compound Organism LC50 Reference

Farnesol Aphis craccivora 20.2 mg/L [41[5]

Farnesol Leucania separata 15.2 mg/L [415]

Farnesol Aedes aegypiti 21 pg/mL [6]
Spodoptera littoralis

Farnesol ] 33.67 ppm [7]
(6th instar larvae)

Data for the

Table 3: Anticancer Activity (Inhibitory Concentration 50 - IC50)
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Compound Cell Line IC50 Reference
Concentration-
A549 (Human lung
Farnesol ) dependent effects [819]
carcinoma)
observed

Concentration-
Caco-2 (Human colon
Farnesol ] dependent effects [819]
adenocarcinoma)
observed

MCF-7 (Human breast
Farnesol ) 7.3 pg/mL [10]
adenocarcinoma)

HCT-116 (Human
Farnesol ) 6.3 pg/mL [10]
colorectal carcinoma)

Data for the
anticancer activity of
Dihydrofarnesol is not
readily available in the

reviewed literature.

Key Biological Activities and Mechanisms of Action

Farnesol:

Farnesol is a well-documented bioactive molecule with a broad spectrum of activities. Its
hydrophobic nature allows it to interact with cell membranes, leading to increased permeability
and cell leakage.[11]

» Antimicrobial and Antifungal Activity: Farnesol is known to inhibit the formation of biofilms by
various microorganisms, including the pathogenic yeast Candida albicans.[12] It acts as a
quorum-sensing molecule in C. albicans, preventing the transition from yeast to hyphal form,
a critical step in its virulence.[2] Farnesol has also been shown to enhance the efficacy of
conventional antifungal drugs.[2]

« Insecticidal Activity: Farnesol exhibits insecticidal properties against a range of agricultural
and public health pests.[4][5][6][7] Its activity is likely linked to its role as a precursor to
juvenile hormone in insects, thereby disrupting their development and reproduction.
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e Anticancer Activity: Farnesol has demonstrated cytotoxic effects against various cancer cell
lines.[8][9][10] Its anticancer mechanisms are multifaceted and involve the modulation of
several key signaling pathways implicated in cell proliferation, apoptosis, and survival.

Dihydrofarnesol.:

Information on the biological activities of 2,3-dihydrofarnesol is comparatively sparse. While it
is known to possess antimicrobial properties, detailed quantitative data and mechanistic
studies are limited.[3] Its structural similarity to farnesol, with the exception of a saturated bond
in the 2,3-position, suggests that it may share some biological targets, but with potentially
different potencies. Further research is required to fully elucidate its spectrum of activity and
mechanisms of action.

Signaling Pathways Modulated by Farnesol

Farnesol has been shown to modulate several critical signaling pathways involved in cellular
processes such as inflammation, proliferation, and apoptosis. The following diagrams illustrate
some of the key pathways affected by farnesol.
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Farnesol's Modulation of the NF-kB Signaling Pathway
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Caption: Farnesol can modulate the NF-kB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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